Cas no 1340076-39-2 (1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol
• CAS No: 1340076-39-2
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 5042752
• Update Time: 2025-10-20

1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol
• 1,1,1-trifluoro-3-(3,4,5-trimethylpyrazol-1-yl)propan-2-ol
• 1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol

• Inchi： 1S/C9H13F3N2O/c1-5-6(2)13-14(7(5)3)4-8(15)9(10,11)12/h8,15H,4H2,1-3H3
• InChI Key： FVLPUKZPQPBLSO-UHFFFAOYSA-N
• SMILES： FC(C(CN1C(C)=C(C)C(C)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol

Research Briefing on 1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol (CAS: 1340076-39-2)

The compound 1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol (CAS: 1340076-39-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol as a versatile scaffold for the development of novel enzyme inhibitors. The trifluoromethyl group and the pyrazole moiety in its structure contribute to its high binding affinity and selectivity towards specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its COX-2 inhibitory activity, recent preclinical investigations have explored its potential in oncology. Researchers at the University of California, San Francisco, reported in a 2024 paper that derivatives of this compound exhibited promising anti-proliferative effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve modulation of the PI3K/AKT/mTOR signaling pathway, though further studies are needed to fully elucidate this relationship.

The synthetic routes to 1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement came from a collaborative effort between academic and industrial researchers, published in Organic Process Research & Development, which described a scalable, cost-effective synthesis suitable for industrial production. This development is particularly significant as it addresses previous challenges in large-scale manufacturing of this compound.

Pharmacokinetic studies conducted in animal models have revealed favorable absorption and distribution profiles for this compound, with good oral bioavailability and reasonable half-life. However, metabolism studies indicate that the compound undergoes significant hepatic metabolism, which may necessitate structural modifications to improve its metabolic stability in future drug development efforts.

Looking forward, 1,1,1-Trifluoro-3-(3,4,5-trimethyl-1H-pyrazol-1-yl)propan-2-ol represents a promising starting point for the development of new therapeutic agents. Its unique combination of chemical properties and biological activities makes it particularly attractive for further investigation in multiple therapeutic areas. Current research efforts are focusing on structure-activity relationship studies to optimize its pharmacological profile while maintaining its favorable safety characteristics.